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Compound of Interest

Compound Name: syntanol

CAS No.: 12751-48-3

Cat. No.: B1172096

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The term "Syntanol" is a trade name that primarily refers to a class of non-ionic surfactants

known as ethoxylated fatty alcohols. These compounds are synthesized by the reaction of a

fatty alcohol with ethylene oxide. The resulting molecule possesses a dual nature: a

hydrophobic fatty alcohol tail and a hydrophilic polyoxyethylene head. This amphipathic

structure allows them to be effective as emulsifiers, wetting agents, and detergents in a wide

range of industrial applications, including the pharmaceutical and cosmetic industries.

It is important to note that due to the nature of their synthesis, commercial grades of Syntanol
are not single chemical entities but rather mixtures of oligomers. These mixtures have a

distribution of fatty alcohol chain lengths and a varying number of ethylene oxide units. The

specific properties and applications of a particular Syntanol product are determined by the

average length of the fatty alcohol chain and the average degree of ethoxylation.
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This guide provides a detailed overview of the chemical structure of common Syntanol
products, presents their key physicochemical properties, and outlines the experimental

protocols used for their characterization.

Chemical Structure of Syntanol
The generalized chemical structure of Syntanol can be represented as:

R-(O-CH₂-CH₂)ₙ-OH

Where:

R represents the hydrophobic alkyl group, which is derived from a fatty alcohol. The carbon

chain length of R typically ranges from 12 to 14 carbon atoms (C12-C14).

(O-CH₂-CH₂)ₙ represents the hydrophilic polyoxyethylene chain, where 'n' is the average

number of ethylene oxide units. This part of the molecule is responsible for its water

solubility.

-OH is the terminal hydroxyl group.

Two common examples of Syntanol products are Syntanol ALM-7 and Syntanol DS-10.

Syntanol ALM-7: In this product, the fatty alcohol is derived from a C12-C14 fraction, and

the average degree of ethoxylation (n) is 7.

Syntanol DS-10: For this product, the average degree of ethoxylation (n) is approximately

10.[1][2]

Physicochemical Properties of Syntanol
The physical and chemical properties of Syntanol are highly dependent on the length of the

alkyl chain and the number of ethylene oxide units. The following table summarizes the key

quantitative data for representative Syntanol products.
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Property Syntanol ALM-7 Syntanol DS-10

CAS Number 68439-50-9 68439-50-9

Appearance
Viscous liquid or paste, from

white to yellowish

Viscous paste, from white to

yellowish[1]

Average Molar Mass ( g/mol ) ~530 ~680

Hydrophile-Lipophile Balance

(HLB)
~12.1 ~13.8

Cloud Point (1% in water, °C) 52-58 85-95

pH (1% aqueous solution) 6.0 - 8.0 6.0 - 8.0

Experimental Protocols for Characterization
The characterization of Syntanol and other ethoxylated fatty alcohols is crucial for quality

control and for understanding their behavior in various formulations. The following are detailed

methodologies for key experiments.

High-Performance Liquid Chromatography (HPLC) for
Oligomer Distribution
HPLC is a powerful technique for separating and quantifying the different oligomers present in

a Syntanol mixture. Since ethoxylated alcohols lack a strong UV chromophore, derivatization

is often employed to enhance detection.

Principle: The hydroxyl group of the ethoxylated alcohol reacts with a derivatizing agent (e.g.,

an anhydride) to form an ester with a UV-active group. The derivatized oligomers are then

separated by reverse-phase HPLC and detected by a UV-Vis spectrophotometer.[3][4]

Methodology:

Derivatization:

Dissolve a known amount of the Syntanol sample in a suitable solvent (e.g., 1,4-dioxane).
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Add an excess of the derivatizing agent, such as phthalic anhydride or diphenic anhydride.

Add a catalyst, like urea, to increase the reaction rate.

Heat the mixture under reflux (e.g., at 110°C) for a specified time (e.g., 60 minutes) to

ensure complete esterification.

Cool the reaction mixture and dilute with the mobile phase for HPLC analysis.[4]

Chromatographic Conditions:

Column: C8 or C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water, often with a small amount of acetic acid

(e.g., 0.1%) to improve peak shape.[3][4]

Flow Rate: Typically 1.0 - 1.5 mL/min.

Detection: UV-Vis detector set at a wavelength appropriate for the chosen derivatizing

agent (e.g., 220 nm).[3]

Temperature: Column temperature may be controlled (e.g., 25-35°C) to improve

resolution.[4]

Data Analysis:

The resulting chromatogram will show a series of peaks, each corresponding to an

oligomer with a different number of ethylene oxide units.

Quantification can be performed by integrating the peak areas and using a calibration

curve prepared from standards of known concentration.

Supercritical Fluid Chromatography (SFC) for Oligomer
Analysis
SFC is an alternative to HPLC that offers high resolution and is compatible with a flame

ionization detector (FID), which provides a more uniform response for the different oligomers

without the need for derivatization.[5]
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Principle: The sample is dissolved in a supercritical fluid (typically carbon dioxide) and passed

through a packed column. The separation is based on the differential partitioning of the

oligomers between the stationary phase and the mobile phase.

Methodology:

Sample Preparation:

Dissolve the Syntanol sample in a suitable solvent (e.g., a mixture of isopropanol and

hexane).

SFC Conditions:

Column: A packed column suitable for SFC, such as a silica or diol-modified silica column.

Mobile Phase: Supercritical carbon dioxide, often with a polar co-solvent (modifier) like

methanol or ethanol.

Pressure and Temperature: These are critical parameters that control the density and

solvating power of the supercritical fluid and are optimized to achieve the desired

separation.

Detector: Flame Ionization Detector (FID).

Data Analysis:

The FID response is proportional to the mass of the carbon in the analyte, allowing for the

determination of the relative amounts of each oligomer in the mixture.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy is an invaluable tool for confirming the chemical structure of Syntanol and

for determining the average degree of ethoxylation.

Principle: ¹H NMR spectroscopy provides information about the different types of protons in the

molecule. By integrating the signals corresponding to the protons in the alkyl chain and the
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polyoxyethylene chain, the ratio of these two parts can be determined.

Methodology:

Sample Preparation:

Dissolve a small amount of the Syntanol sample in a deuterated solvent (e.g., chloroform-

d, CDCl₃).

NMR Acquisition:

Acquire the ¹H NMR spectrum using a standard NMR spectrometer.

Spectral Analysis:

Identify the characteristic signals:

Alkyl chain (R): Protons on the alkyl chain will appear in the upfield region of the

spectrum (typically 0.8 - 1.6 ppm). The terminal methyl group (CH₃) will have a distinct

signal around 0.9 ppm.

Polyoxyethylene chain (-O-CH₂-CH₂-)ₙ: The repeating ethylene oxide units will give a

large, characteristic signal around 3.6 ppm.

Terminal hydroxyl group (-OH): The proton of the hydroxyl group will appear as a broad

singlet, the chemical shift of which can vary depending on the concentration and

solvent.

Calculation of 'n':

Integrate the area of the terminal methyl group signal of the alkyl chain.

Integrate the area of the polyoxyethylene chain signal.

The average degree of ethoxylation (n) can be calculated from the ratio of these

integrated areas, taking into account the number of protons each signal represents.
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Caption: General chemical structure of Syntanol (Ethoxylated Fatty Alcohol).

Syntanol Synthesis Pathway

Fatty Alcohol
(R-OH)

Ethoxylation Reaction

Ethylene Oxide Catalyst
(e.g., KOH)

Syntanol
(R-(OCH2CH2)n-OH)

Click to download full resolution via product page

Caption: Simplified synthesis pathway of Syntanol.
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Caption: Experimental workflow for Syntanol characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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